Cas no 2437-33-4 (Benzenesulfonic acid,4-chloro-, phenyl ester)

• Product Name: Benzenesulfonic acid,4-chloro-, phenyl ester
• CAS No: 2437-33-4
• MF: C₁₂H₉ClO₃S
• MW: 268.716061353683
• CID: 264058
• PubChem ID: 219955
• Update Time: 2025-04-19

Benzenesulfonic acid,4-chloro-, phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-chloro-, phenyl ester
• phenyl 4-chlorobenzenesulfonate
• 4-Chlor-benzolsulfonsaeure-phenylester
• 4-chloro-benzenesulfonic acid phenyl ester
• 4-chlorobenzolsulfonsaeure-phenylester
• AC1L57UX
• AC1Q3O4R
• AR-1H8861
• Benzenesulfonic acid, p-chloro-, phenyl ester
• CTK4F3512
• NSC1868
• p-Chlorbenzolsulfonsaeure-phenylester
• Phenyl p-chloro-benzene sulfonate
• phenyl p-chlorobenzenesulfonate
• 2437-33-4
• PHENYL 4-CHLOROBENZENE-1-SULFONATE
• DTXSID80277354
• NSC-1868
• SCHEMBL197331
• AKOS008677698
• 4-CHLOROBENZENESULFONIC ACID, PHENYL ESTER
• phenyl p-chlorobenzene-sulfonate

• Inchi： 1S/C12H9ClO3S/c13-10-6-8-12(9-7-10)17(14,15)16-11-4-2-1-3-5-11/h1-9H
• InChI Key： FQIJSBUGQPNMQA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(=O)(=O)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 267.99617
• Monoisotopic Mass: 267.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.377
• Boiling Point: 400°Cat760mmHg
• Flash Point: 195.7°C
• Refractive Index: 1.601
• PSA: 43.37
• LogP: 4.18850